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Compound of Interest

Compound Name: CCT3833

Cat. No.: B1191726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CCT3833, a potent dual

inhibitor of pan-RAF and SRC kinases, in cell culture experiments. CCT3833 is particularly

effective in cancer cell lines harboring KRAS mutations, offering a promising therapeutic

strategy for cancers that have been historically difficult to treat. This document outlines the

mechanism of action, recommended cell lines, quantitative data on its anti-proliferative activity,

and detailed protocols for key in vitro assays.

Mechanism of Action
CCT3833 functions as a "paradox-breaking" inhibitor, simultaneously targeting two critical

signaling pathways downstream of the KRAS oncogene: the RAF-MEK-ERK (MAPK) pathway

and the SRC signaling pathway. In KRAS-mutant cancers, both of these pathways are often

hyperactivated, driving uncontrolled cell proliferation, survival, and metastasis. By inhibiting

both RAF and SRC kinases, CCT3833 effectively suppresses these oncogenic signals. This

dual inhibition has been shown to be more effective than targeting either pathway alone.

Below is a diagram illustrating the signaling pathway targeted by CCT3833.
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CCT3833 Mechanism of Action
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To cite this document: BenchChem. [Application Notes and Protocols for CCT3833 in Cell
Culture Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191726/docs#application-notes-and-protocols-for-
cct3833-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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